Cas no 77630-11-6 (5,5-Dimethyl-2-oxocyclohexanecarbaldehyde)
77630-11-6 structure
Product Name:5,5-Dimethyl-2-oxocyclohexanecarbaldehyde
CAS No:77630-11-6
MF:C9H14O2
MW:154.206263065338
MDL:MFCD20319682
CID:1788311
PubChem ID:12723855
Update Time:2025-04-21
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxaldehyde, 5,5-dimethyl-2-oxo-
- 5,5-dimethyl-2-oxo-cyclohexanecarbaldehyde
- 77630-11-6
- CDA63011
- 5,5-DIMETHYL-2-OXOCYCLOHEXANECARBALDEHYDE
- 5,5-dimethyl-2-oxocyclohexane-1-carbaldehyde
- CS-0091841
- DB-340595
- SCHEMBL1861015
- MFCD20319682
- AS-42330
- AKOS013740111
- NLQPHBAIRKKSBI-UHFFFAOYSA-N
- 5,5-Dimethyl-2-oxocyclohexanecarbaldehyde
-
- MDL： MFCD20319682
- Inchi： 1S/C9H14O2/c1-9(2)4-3-8(11)7(5-9)6-10/h6-7H,3-5H2,1-2H3
- InChI Key： NLQPHBAIRKKSBI-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)(C)CC1C=O
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.1Ų
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461983-10mg |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde |
77630-11-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D461983-50mg |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde |
77630-11-6 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D461983-100mg |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde |
77630-11-6 | 100mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB449103-250 mg |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde |
77630-11-6 | 250MG |
€217.40 | 2022-03-24 | ||
| abcr | AB449103-1 g |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde |
77630-11-6 | 1g |
€496.30 | 2022-03-24 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162481-1g |
5,5-Dimethyl-2-oxocyclohexane-1-carbaldehyde |
77630-11-6 | 97% | 1g |
￥3294.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162481-5g |
5,5-Dimethyl-2-oxocyclohexane-1-carbaldehyde |
77630-11-6 | 97% | 5g |
￥9884.00 | 2024-07-28 | |
| abcr | AB449103-250mg |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde; . |
77630-11-6 | 250mg |
€257.50 | 2025-04-16 | ||
| abcr | AB449103-1g |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde; . |
77630-11-6 | 1g |
€566.00 | 2025-04-16 | ||
| A2B Chem LLC | AI56290-250mg |
5,5-Dimethyl-2-oxo-cyclohexanecarbaldehyde |
77630-11-6 | 95% | 250mg |
$152.00 | 2024-04-19 |
5,5-Dimethyl-2-oxocyclohexanecarbaldehyde Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
77630-11-6 (5,5-Dimethyl-2-oxocyclohexanecarbaldehyde) Related Products
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- 1755-15-3(2-Acetyl-5,5-dimethylcyclohexane-1,3-dione)
- 22595-45-5(1,3,5-Cyclohexanetrione,2,2,4,4-tetramethyl-6-(2-methyl-1-oxopropyl)-)
- 1125-11-7(1,3-Cyclohexanedione,2,5,5-trimethyl-)
- 19980-50-8(2-acetyl-4-tert-butylcyclohexan-1-one)
- 5009-05-2(1,3,5-Cyclohexanetrione,2,2,4,4-tetramethyl-6-(2-methyl-1-oxobutyl)-)
- 69362-53-4(Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, cis-)
- 69362-55-6(Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-5-methyl-, trans-)
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